2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H19N3O4S3/c1-2-7-26-22(28)20-15(18-4-3-10-31-18)12-32-21(20)25-23(26)33-13-19(27)24-14-5-6-16-17(11-14)30-9-8-29-16/h2-6,10-12H,1,7-9,13H2,(H,24,27)
• InChI Key: FCJXJBOJCCBAQZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC4=C(C=C3)OCCO4)SC=C2C5=CC=CS5
• Molecular Formula: C23H19N3O4S3
• Molecular Weight: 497.6 g/mol
• CAS No.: 380455-07-2

Description

The compound 2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a thieno[2,3-d]pyrimidine derivative featuring a thioacetamide bridge and a 2,3-dihydrobenzo[b][1,4]dioxin substituent. Its synthesis likely involves alkylation of a thieno[2,3-d]pyrimidin-4-one core with chloroacetamide derivatives, as reported for analogous compounds (e.g., using sodium methylate and 2-chloroacetamides) . The allyl and thiophen-2-yl groups at the 3- and 5-positions, respectively, may enhance lipophilicity and π-π stacking interactions, while the dihydrodioxin moiety could improve solubility due to its oxygen-rich structure .

Biological Activity

The compound 2-((3-allyl-4-oxo-5-(thiophen-2-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

This compound features a unique structure comprising:

• A thienyl group
• A pyrimidinyl group
• A benzo[dioxin] moiety

The molecular formula is $C_{23}H_{22}N_4O_2S_4$ with a molecular weight of approximately 510.7 g/mol. The structure is significant as it influences the compound's interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells. Key mechanisms include:

• Enzyme Inhibition : The thienyl and pyrimidinyl groups can inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Modulation : The compound may act as an agonist or antagonist at certain receptors, affecting signal transduction pathways critical for cell survival and proliferation.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

Antitumor Activity

Recent studies have highlighted the potential antitumor effects of this compound. In vitro assays demonstrated that it can inhibit the growth of various cancer cell lines. For instance:

• Cell Line Studies : The compound showed significant cytotoxicity against human breast cancer (MCF-7) and lung cancer (A549) cell lines at concentrations as low as 10 µM.

Antimicrobial Properties

The compound has been evaluated for its antimicrobial activity against Gram-positive and Gram-negative bacteria:

• Quorum Sensing Inhibition : It has been identified as a potential inhibitor of quorum sensing in Pseudomonas aeruginosa, which is crucial for biofilm formation and virulence factor production .

Neuroprotective Effects

Research suggests that the compound may have neuroprotective properties:

• Cognitive Enhancement : In animal models, it has shown promise in enhancing cognitive functions through modulation of neurotransmitter systems .

Case Studies

• Study on Antitumor Activity : A study by Noolvi et al. (2010) demonstrated that derivatives similar to this compound exhibited significant antitumor activity in vitro. The mechanism was linked to apoptosis induction in cancer cells.
• Quorum Sensing Inhibition Research : In a study published in RSC Advances, compounds structurally related to this one were shown to inhibit LasB quorum sensing in Pseudomonas aeruginosa, highlighting their potential as novel antimicrobial agents without contributing to antibiotic resistance .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antitumor	Inhibits growth of cancer cell lines	Noolvi et al., 2010
Antimicrobial	Inhibits quorum sensing in Pseudomonas aeruginosa	RSC Advances
Neuroprotective	Enhances cognitive function in animal models	Study on cognitive effects

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Solubility: The dihydrodioxin group in the target compound likely enhances aqueous solubility compared to fluorophenyl or quinoxalinyl groups due to its oxygen content .

Biological Activity : Compounds with chloroacetohydrazide substituents (e.g., ) exhibit moderate cytotoxicity (IC50 >5 µM), suggesting that the target’s acetamide group may modulate potency .

Synthetic Yields : The target compound’s synthesis may mirror high-yield methods (e.g., 90.2% for compound 4a) when optimized .